Cas no 62039-57-0 (Ethanone, 1-[5-(tetradecyloxy)-2-thienyl]-)
62039-57-0 structure
Product Name:Ethanone, 1-[5-(tetradecyloxy)-2-thienyl]-
CAS No:62039-57-0
MF:C20H34O2S
MW:338.547765254974
CID:459945
PubChem ID:21427521
Update Time:2025-04-19
Ethanone, 1-[5-(tetradecyloxy)-2-thienyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-[5-(tetradecyloxy)-2-thienyl]-
- 1-(5-tetradecoxythiophen-2-yl)ethanone
- 5-(tetradecyloxy)-2-thienyl methyl ketone
- SCHEMBL11750638
- 62039-57-0
- UXYBFIUBDVZXHY-UHFFFAOYSA-N
- DTXSID90613663
- 1-[5-(Tetradecyloxy)thiophen-2-yl]ethan-1-one
-
- Inchi: 1S/C20H34O2S/c1-3-4-5-6-7-8-9-10-11-12-13-14-17-22-20-16-15-19(23-20)18(2)21/h15-16H,3-14,17H2,1-2H3
- InChI Key: UXYBFIUBDVZXHY-UHFFFAOYSA-N
- SMILES: S1C(C(C)=O)=CC=C1OCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 338.22812
- Monoisotopic Mass: 338.22795150g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 15
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.6
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- PSA: 26.3
Ethanone, 1-[5-(tetradecyloxy)-2-thienyl]- Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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